2-((4,5-dihydrothiazol-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide
Description
2-((4,5-dihydrothiazol-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C10H14N4OS4 and its molecular weight is 334.49. The purity is usually 95%.
BenchChem offers high-quality 2-((4,5-dihydrothiazol-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4,5-dihydrothiazol-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nematicidal Activity
One of the prominent applications of derivatives of 4,5-dihydrothiazole-2-thiol, which is a part of the compound’s structure, is in nematicidal activity . These compounds have shown efficacy against Meloidogyne incognita , a species of root-knot nematode that affects crops . The bioassay results indicated that certain derivatives exhibited significant control efficacy at low concentrations, suggesting potential for agricultural applications in protecting crops from nematode damage.
Synthesis of Benzotriazinone Derivatives
The structure of 4,5-dihydrothiazole-2-thiol is also utilized in the synthesis of benzotriazinone derivatives . These derivatives are of interest due to their potential biological activities. The synthesis process involves characterizing the compounds through various forms of NMR and mass spectrometry, indicating a methodical approach to exploring the compound’s utility in chemical synthesis.
Chemical Research and Development
The compound’s derivatives are part of a collection of rare and unique chemicals provided for early discovery researchers . This suggests its role in the early stages of chemical research and development, where new applications and reactions are being explored.
Molecular Formula Studies
The compound’s structure is used in studies involving its molecular formula and related properties . This can include research into the compound’s physical and chemical properties, stability, and reactivity, which are essential for developing new materials or chemical reactions.
Material Science
Compounds with similar structures are investigated in material science for their potential use in creating new materials with desirable properties . This could involve the development of novel polymers, coatings, or other materials that can be used in various industries.
Analytical Chemistry
Finally, the compound and its derivatives can be used in analytical chemistry as standards or reagents . This application is crucial for the accurate measurement and analysis of chemical substances, which is fundamental to research across all fields of chemistry.
properties
IUPAC Name |
2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4OS4/c1-3-16-10-14-13-8(19-10)12-7(15)6(2)18-9-11-4-5-17-9/h6H,3-5H2,1-2H3,(H,12,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYEISKYSSPMZRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)C(C)SC2=NCCS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4OS4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4,5-dihydrothiazol-2-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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